Cas no 2228146-95-8 (5-chloro-2-fluoropyridine-3-carboximidamide)

• Product Name: 5-chloro-2-fluoropyridine-3-carboximidamide
• CAS No: 2228146-95-8
• MF: C₆H₅ClFN₃
• MW: 173.575402975082
• CID: 6041360
• PubChem ID: 165636001
• Update Time: 2025-05-23

5-chloro-2-fluoropyridine-3-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-fluoropyridine-3-carboximidamide
• 2228146-95-8
• EN300-1978049

• Inchi： 1S/C6H5ClFN3/c7-3-1-4(6(9)10)5(8)11-2-3/h1-2H,(H3,9,10)
• InChI Key： LSWWEGDRJKRWRN-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(C(=N)N)=C1)F

Computed Properties

• Exact Mass: 173.0156030g/mol
• Monoisotopic Mass: 173.0156030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 62.8Ų

Additional information on 5-chloro-2-fluoropyridine-3-carboximidamide

5-Chloro-2-Fluoropyridine-3-Carboximidamide (CAS No. 2228146-95-8)

5-Chloro-2-fluoropyridine-3-carboximidamide (CAS No. 2228146-95-8) is a specialized organic compound belonging to the class of pyridine derivatives. This compound is characterized by its unique structure, which includes a pyridine ring substituted with chlorine and fluorine atoms at positions 5 and 2, respectively, along with a carboximidamide group at position 3. The combination of these substituents imparts distinct chemical and biological properties to the molecule, making it a subject of interest in various research and industrial applications.

The synthesis of 5-chloro-2-fluoropyridine-3-carboximidamide involves multi-step organic reactions, often utilizing advanced methodologies such as nucleophilic substitution, electrophilic substitution, and coupling reactions. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly production processes for this compound. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, reducing production time while maintaining high yields.

One of the most notable applications of 5-chloro-2-fluoropyridine-3-carboximidamide is in the field of pharmacology. Studies have demonstrated its potential as a lead compound in drug discovery programs targeting various diseases, including cancer and infectious diseases. The compound's ability to modulate key biological pathways, such as kinase activity and enzyme inhibition, has been extensively investigated. For instance, recent research has highlighted its role as a selective inhibitor of certain protein kinases involved in cancer cell proliferation.

In addition to its pharmacological applications, 5-chloro-2-fluoropyridine-3-carboximidamide has shown promise in agrochemicals. Its ability to act as a herbicide or insecticide has been explored in controlled laboratory studies. Researchers have found that the compound exhibits selective toxicity against certain pest species while maintaining low toxicity towards non-target organisms. This dual functionality makes it a valuable candidate for developing sustainable agricultural solutions.

The environmental impact of 5-chloro-2-fluoropyridine-3-carboximidamide has also been a focus of recent studies. Assessments of its biodegradability and persistence in different environmental matrices have provided insights into its potential risks and benefits. Findings indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its environmental footprint. However, further research is needed to evaluate its long-term effects in aquatic and terrestrial ecosystems.

From a structural perspective, the pyridine ring serves as the central framework for this compound, providing stability and reactivity through conjugation effects. The presence of chlorine and fluorine substituents enhances the electronic properties of the molecule, influencing its reactivity in both synthetic and biological contexts. The carboximidamide group, on the other hand, introduces hydrogen bonding capabilities, which are crucial for interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to model the molecular interactions of 5-chloro-2-fluoropyridine-3-carboximidamide with various biomolecules. These studies have provided valuable insights into its binding affinities and selectivity profiles. For example, molecular docking simulations have revealed potential binding modes with key enzymes involved in metabolic pathways, suggesting new avenues for therapeutic intervention.

In conclusion, 5-chloro-2-fluoropyridine-3-carboximidamide (CAS No. 2228146-95-8) is a versatile compound with significant potential across multiple domains. Its unique chemical structure, combined with recent research findings on its pharmacological and agrochemical applications, underscores its importance in contemporary scientific research. As ongoing studies continue to unravel its full potential, this compound is poised to play a pivotal role in advancing innovative solutions across industries.